Cas no 75143-88-3 (3-butylpentanedioic acid)
3-butylpentanedioic acid Chemical and Physical Properties
Names and Identifiers
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- 3-butylpentanedioic acid
- 75143-88-3
- EN300-1854489
-
- Inchi: 1S/C9H16O4/c1-2-3-4-7(5-8(10)11)6-9(12)13/h7H,2-6H2,1H3,(H,10,11)(H,12,13)
- InChI Key: ONYLQTANWRACGD-UHFFFAOYSA-N
- SMILES: OC(CC(CC(=O)O)CCCC)=O
Computed Properties
- Exact Mass: 188.10485899g/mol
- Monoisotopic Mass: 188.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 74.6Ų
3-butylpentanedioic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1854489-0.05g |
3-butylpentanedioic acid |
75143-88-3 | 0.05g |
$948.0 | 2023-09-18 | ||
| Enamine | EN300-1854489-0.1g |
3-butylpentanedioic acid |
75143-88-3 | 0.1g |
$993.0 | 2023-09-18 | ||
| Enamine | EN300-1854489-0.25g |
3-butylpentanedioic acid |
75143-88-3 | 0.25g |
$1038.0 | 2023-09-18 | ||
| Enamine | EN300-1854489-0.5g |
3-butylpentanedioic acid |
75143-88-3 | 0.5g |
$1084.0 | 2023-09-18 | ||
| Enamine | EN300-1854489-1.0g |
3-butylpentanedioic acid |
75143-88-3 | 1g |
$1129.0 | 2023-06-03 | ||
| Enamine | EN300-1854489-2.5g |
3-butylpentanedioic acid |
75143-88-3 | 2.5g |
$2211.0 | 2023-09-18 | ||
| Enamine | EN300-1854489-5.0g |
3-butylpentanedioic acid |
75143-88-3 | 5g |
$3273.0 | 2023-06-03 | ||
| Enamine | EN300-1854489-10.0g |
3-butylpentanedioic acid |
75143-88-3 | 10g |
$4852.0 | 2023-06-03 | ||
| Enamine | EN300-1854489-1g |
3-butylpentanedioic acid |
75143-88-3 | 1g |
$1129.0 | 2023-09-18 | ||
| Enamine | EN300-1854489-5g |
3-butylpentanedioic acid |
75143-88-3 | 5g |
$3273.0 | 2023-09-18 |
3-butylpentanedioic acid Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 3-butylpentanedioic acid
Comprehensive Overview of 3-Butylpentanedioic Acid (CAS No. 75143-88-3): Properties, Applications, and Industry Insights
3-Butylpentanedioic acid (CAS No. 75143-88-3), also known as 3-butylglutaric acid, is a dicarboxylic acid derivative with growing relevance in specialty chemicals and pharmaceutical intermediates. This compound belongs to the class of aliphatic dicarboxylic acids, characterized by a five-carbon backbone with a butyl substituent at the 3-position. Its molecular formula is C9H16O4, and it exhibits unique physicochemical properties that make it valuable for niche applications.
Recent trends in green chemistry and sustainable synthesis have spurred interest in 3-butylpentanedioic acid as a potential building block for biodegradable polymers. Researchers are exploring its utility in creating eco-friendly plasticizers and bio-based materials, aligning with global demands for reducing carbon footprints. The compound's balanced hydrophobicity, attributed to its butyl side chain, makes it particularly interesting for modifying material properties in polymer science.
From a synthetic perspective, 75143-88-3 can be produced through several routes, including the hydrocarboxylation of unsaturated precursors or enzymatic conversion of renewable feedstocks. Advanced catalytic processes have improved yields and purity levels, addressing industry needs for high-quality intermediates. Analytical techniques like HPLC and NMR spectroscopy are critical for verifying the structural integrity of this compound, especially when used in pharmaceutical synthesis.
The pharmaceutical industry values 3-butylpentanedioic acid as a chiral synthon for constructing complex molecules. Its carboxylic acid groups provide convenient handles for peptide coupling or esterification reactions, while the butyl chain can influence drug solubility and bioavailability. Some studies suggest potential applications in designing metabolic modulators, though clinical applications remain exploratory.
In material science, this compound's thermal stability (decomposition typically above 200°C) and compatibility with polycondensation reactions make it suitable for engineering high-performance polyamides. Manufacturers are investigating its use in creating specialty coatings with enhanced adhesion and flexibility properties. The compound's low volatility compared to shorter-chain diacids contributes to improved processing characteristics.
Environmental and safety profiles of CAS 75143-88-3 have been evaluated through standard OECD test guidelines. While not classified as hazardous under current regulations, proper laboratory handling protocols should be followed, including the use of PPE when handling powdered forms. The compound demonstrates moderate biodegradability in standard tests, an important consideration for industrial discharge planning.
The market for 3-butylpentanedioic acid reflects broader trends in fine chemicals demand. With increasing interest in custom synthesis and tailor-made intermediates, suppliers are offering this compound in various purity grades (typically 95-99%). Pricing dynamics correlate with raw material availability and specialty chemical market fluctuations. Current research publications suggest growing academic interest, with patent activity focusing on derivative compounds and process optimization.
Quality control standards for 75143-88-3 typically include specifications for assay percentage, melting point range (reported 98-102°C), and residual solvent content. Advanced applications may require additional testing for heavy metal traces or optical purity when used in chiral synthesis. Storage recommendations generally suggest cool, dry conditions in tightly sealed containers to prevent hygroscopic absorption or dimer formation.
Future developments for 3-butylpentanedioic acid may involve biotechnological production using engineered microorganisms, potentially lowering production costs and improving sustainability. The compound's structural features continue to attract interest for drug delivery systems and functional material design. As regulatory landscapes evolve, particularly regarding REACH compliance and green chemistry principles, this versatile intermediate is poised to maintain relevance across multiple industries.
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